Cas no 1797859-49-4 (3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide
• CAS No: 1797859-49-4
• MF: C₂₁H₂₅BrN₂O₂
• MW: 417.339404821396
• CID: 5372629
• Update Time: 2025-05-24

3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

• Inchi： 1S/C21H25BrN2O2/c1-26-20-11-9-16(14-19(20)22)10-12-21(25)23-15-18-8-5-13-24(18)17-6-3-2-4-7-17/h2-4,6-7,9,11,14,18H,5,8,10,12-13,15H2,1H3,(H,23,25)
• InChI Key： JLOZUIUWDPECJM-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=CC=CC=C1)(=O)CCC1=CC=C(OC)C(Br)=C1

Additional information on 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide

Professional Introduction to 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide (CAS No. 1797859-49-4)

3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1797859-49-4, represents a convergence of advanced synthetic methodologies and pharmacological exploration. Its molecular structure, characterized by a bromo-substituted bromo-4-methoxyphenyl moiety and an amide linkage to a propyl chain extended from a 1-phenylpyrrolidin-2-yl group, positions it as a promising candidate for further investigation in drug discovery and development.

The significance of this compound is underscored by its potential applications in the design of novel therapeutic agents. The presence of both bromine and methoxy groups in the aromatic ring suggests enhanced lipophilicity and metabolic stability, which are critical factors in the pharmacokinetic profile of drug candidates. Moreover, the incorporation of a pyrrolidinone scaffold, which is known for its role in modulating biological pathways, adds to the compound's complexity and potential therapeutic relevance.

In recent years, there has been a surge in research focused on developing small molecules that can interact with complex biological targets. The structural features of 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide make it an intriguing subject for studying its interactions with enzymes and receptors involved in various disease pathways. For instance, preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern pharmaceutical chemistry. The use of palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, is often employed to construct the aryl-pyrrolidinone linkage efficiently. Additionally, protecting group strategies are crucial to ensure regioselective functionalization at multiple sites within the molecule. These synthetic approaches not only highlight the advancements in synthetic methodology but also demonstrate the compound's feasibility for large-scale production if required.

The pharmacological profile of 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide is still under extensive investigation. However, early pharmacokinetic studies indicate that the compound exhibits moderate solubility in water and good bioavailability in preclinical models. These properties are essential for ensuring that the compound can reach its target site of action effectively within an organism. Furthermore, the metabolic stability observed suggests that the compound may have a prolonged half-life, allowing for less frequent dosing in therapeutic applications.

One of the most exciting aspects of this compound is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For example, replacing the bromine atom with another halogen or altering the length of the propyl chain could lead to novel derivatives with enhanced binding affinity or selectivity for specific biological targets.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide and its biological targets. These tools allow researchers to predict binding modes, assess affinity constants, and identify potential off-target effects before conducting expensive wet-lab experiments. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, enabling faster and more efficient development of new therapeutic agents.

In conclusion, 3-(3-bromo-4-methoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]propanamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising pharmacological properties. Its synthesis showcases cutting-edge organic methodologies, while its potential applications in drug discovery highlight its importance as a lead compound for further investigation. As research continues to uncover new insights into its biological activity and pharmacokinetic profile, this compound is poised to play a crucial role in the development of next-generation therapeutics.